Cas no 5426-18-6 ( )

• Product Name: &nbsp
• CAS No: 5426-18-6
• MF: C₁₅H₃₄ClN
• MW: 263.890163898468
• CID: 940336
• PubChem ID: 24182148
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• pentadecan-2-amine,hydrochloride
• 5426-18-6
• NSC14048
• SCHEMBL1938265
• NSC-14048
•  

• Inchi： 1S/C15H33N.ClH/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(2)16;/h15H,3-14,16H2,1-2H3;1H
• InChI Key： JKFMHAVAKIGNQG-UHFFFAOYSA-N
• SMILES： Cl.NC(C)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 227.26149
• Monoisotopic Mass: 263.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 0.811
• Boiling Point: 299.8°C at 760 mmHg
• Flash Point: 131.4°C
• Refractive Index: 1.448
• PSA: 26.02
• LogP: 6.53700